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Compound of Interest

Compound Name: 5-Bromo-2,3-dihydrobenzofuran

Cat. No.: B126816 Get Quote

An In-Depth Technical Guide to the Properties and Hazards of Chemical Entities Associated with CAS

Number 66826-78-6

Disclaimer for Researchers, Scientists, and Drug Development Professionals:

A critical ambiguity has been identified during the compilation of this technical guide. The Chemical

Abstracts Service (CAS) number 66826-78-6 is authoritatively assigned to the compound 5-Bromo-

2,3-dihydro-1-benzofuran. However, database searches and supplier inquiries for this CAS number

frequently lead to information on a different molecule, 2,6-Difluoro-4-methoxybenzonitrile, which has

its own distinct CAS number, 123843-66-3. This discrepancy underscores a prevalent challenge in

chemical data management and highlights the imperative for rigorous cross-verification of a

compound's identity against its CAS number using multiple, reliable sources.

This guide has been structured to address this ambiguity directly. It provides comprehensive, distinct

sections for both chemical entities to ensure that professionals, regardless of the information pathway

that led them here, are equipped with the correct data for the compound relevant to their work. We

strongly advise verifying the specific chemical structure and corresponding CAS number of your

material before proceeding with any experimental work.

Section 1: 5-Bromo-2,3-dihydro-1-benzofuran
Chemical Identity and Structure
5-Bromo-2,3-dihydro-1-benzofuran is a brominated heterocyclic compound. It serves as a valuable

building block in organic synthesis, notably in the preparation of pharmaceuticals such as Darifenacin,

a medication used for treating urinary incontinence.[1]
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Synonyms: 5-Bromocoumaran

CAS Number: 66826-78-6

Molecular Formula: C₈H₇BrO

Molecular Weight: 199.04 g/mol [2]

Step 1: Identify Hazards
Review SDS for H-statements (H302, H315, etc.)

Note physical form (solid) and reactivity.

Step 2: Assess Risks
Evaluate exposure routes (inhalation, dermal, ingestion).

Consider quantity used and duration of task.

Analyze potential harm

Step 3: Implement Control Measures
Engineering: Chemical fume hood.

PPE: Nitrile gloves, safety goggles, lab coat.
Administrative: SOPs, designated work area.

Select appropriate mitigation

Step 4: Review and Refine
Monitor effectiveness of controls.
Update SOP with new findings.

Review protocol annually or upon process change.

Ensure ongoing safety

Feedback loop for continuous improvement

Click to download full resolution via product page

Caption: Chemical structure of 2,6-Difluoro-4-methoxybenzonitrile.

Physicochemical Properties
Key physical and chemical data for this compound are provided below.
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Property Value Source(s)

Melting Point 53-57 °C

Boiling Point 212 °C

Flash Point 82 °C

Density 1.27 g/cm³

Vapor Pressure 0.18 mmHg at 25°C

Storage
Sealed in a dry place, at room

temperature.

Hazard Identification and Toxicology
This compound is classified as an irritant. Older risk phrases and modern GHS classifications both

point to its potential to cause irritation upon contact.

Hazard Summary

Pictogram Signal Word
Hazard Statements / Risk
Phrases

Warning

Risk Phrases: R36/37/38 -

Irritating to eyes, respiratory

system and skin.3]r>GHS: While

specific H-statements are not

consistently provided across all

sources, the risk phrases

correspond to H315, H319, and

H335.

Primary Hazards: The main risks associated with this compound are irritation to the skin, eyes, and

respiratory system.

Transportation: Classified under UN3439 (Nitriles, solid, toxic, n.o.s.).

[4]#### 2.4 Experimental Protocols
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This workflow illustrates the lifecycle of a chemical reagent within a research setting, emphasizing

safety and compliance at each stage.

Pre-Experiment Experiment Post-Experiment

Receive Chemical
Verify identity (CAS 123843-66-3)

Log in inventory
Review SDS & Conduct Risk Assessment Prepare PPE & Engineering Controls (Fume Hood)

Execute Experiment
Follow approved SOP
Handle in fume hood

Decontaminate Glassware & Work Area Segregate & Label Waste
(Solid, Liquid, Sharps) Dispose of Waste via EHS

Click to download full resolution via product page

Caption: A standard workflow for handling chemical reagents in a laboratory.

Engineering Controls: A well-ventilated area is required. For procedures that may generate dust or

vapors, a chemical fume hood is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use suitable protective gloves (e.g., nitrile).

Body Protection: Wear a standard laboratory coat.

Handling Procedures:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container. [4] * Keep in a dry, cool, and well-ventilated place.

Eye Contact: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice. *[3] Skin Contact: Wash off with soap and plenty of water.
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Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

References
Matrix Scientific. Safety Data Sheet: 5-Bromo-2,3-dihydro-1-benzofuran. URL: https://www.
Synblock. CAS 123843-66-3 | 2,6-Difluoro-4-methoxybenzonitrile. URL:
https://www.synblock.com/cas/123843-66-3.html
Fisher Scientific. Safety Data Sheet: 3-Fluoro-5-(trifluoromethyl)benzonitrile. URL:
https://www.fishersci.com/sds?productName=AC467910010
Chemcasts. Thermophysical Properties of 2,6-Difluoro-4-methoxybenzonitrile. URL:
https://www.chemcasts.com/mol/2-6-difluoro-4-methoxybenzonitrile-123843-66-3
ChemicalBook. 3-FLUORO-5-(TRIFLUOROMETHYL)BENZONITRILE - Safety Data Sheet. URL:
https://www.chemicalbook.com/ShowMSDSByCAS_EN.aspx?casno=121434-60-2
ChemBK. Benzonitrile, 2,6-difluoro-4-methoxy-. URL:
https://www.chembk.com/en/chem/Benzonitrile,%202,6-difluoro-4-methoxy-
Acmec Biochemical. 123843-66-3 [2,6-Difluoro-4-methoxybenzonitrile]. URL: https://www.acmec-
biochem.com/2-6-difluoro-4-methoxybenzonitrile-cas-123843-66-3.html
SynQuest Laboratories. 123843-66-3 | 2,6-Difluoro-4-methoxybenzonitrile. URL:
https://www.synquestlabs.com/product/4637-3-15/2,6-Difluoro-4-methoxybenzonitrile.html
BLD Pharm. 66826-78-6 | 5-Bromo-2,3-dihydrobenzofuran. URL:
https://www.bldpharm.com/products/66826-78-6.html
TCI Chemicals. Safety Data Sheet: 5-Bromo-2,3-dihydrobenzofuran. URL:
https://www.tcichemicals.com/GB/en/p/B4318
ChemScene. 5-Bromo-2,3-dihydrobenzofuran | CAS 66826-78-6. URL:
https://www.chemscene.com/products/5-bromo-2-3-dihydrobenzofuran-cas-66826-78-6.html
Matrix Fine Chemicals. 5-BROMO-2,3-DIHYDRO-1-BENZOFURAN | CAS 66826-78-6. URL:
https://www.matrixfinechemicals.com/product-page/5-bromo-2-3-dihydro-1-benzofuran-cas-66826-
78-6
ChemBK. CAS 66826-78-6. URL: https://www.chembk.com/en/cas/66826-78-6
ChemicalBook. 5-Bromo-2,3-dihydro-1-benzofuran | 66826-78-6. URL:
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853108.htm
TCI Chemicals. Safety Data Sheet: 2,6-Difluoro-4-hydroxybenzonitrile. URL:
https://www.tcichemicals.com/GB/en/p/D3424
Sigma-Aldrich. Safety Data Sheet. URL: https://www.sigmaaldrich.com/sds/sigma/c94009
Fisher Scientific. Safety Data Sheet: 2,6-Difluorobenzonitrile. URL: https://www.fishersci.com/sds?
productName=AC116230050
Fisher Scientific. Safety Data Sheet. URL: https://www.fishersci.com/sds?
productName=AC205840250

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b126816?utm_src=pdf-body
https://www.benchchem.com/product/b126816?utm_src=pdf-body
https://www.benchchem.com/product/b126816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fisher Scientific. Safety Data Sheet: 4-Fluorobenzonitrile. URL: https://www.fishersci.com/sds?
productName=AC119560050
Thermo Fisher Scientific. Safety Data Sheet. URL: https://www.thermofisher.com/msdsproxy?
productName=EN300-114336&productDescription=5-
Bromobenzofuran%2C+97%25&vendorId=V00403&country=US&language=en&casNumber=23145-
07-5
Fisher Scientific. Safety Data Sheet. URL: https://www.fishersci.com/sds?
productName=CC31201DA

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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